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Compound of Interest

Compound Name: Tetraphenylarsonium chloride

Cat. No.: B1201796

An In-depth Technical Guide to the Safe Handling of Tetraphenylarsonium Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for tetraphenylarsonium
chloride, a compound utilized in various research and development applications. Due to its
potential health and environmental hazards, strict adherence to safety protocols is imperative.

Hazard Identification and Classification

Tetraphenylarsonium chloride is classified as a hazardous substance. It is acutely toxic if
swallowed or inhaled and is very toxic to aquatic life with long-lasting effects.[1][2][3] Chronic
exposure to arsenical compounds may lead to serious health issues.[4] It is also considered a
cancer suspect agent.[4]

GHS Hazard Statements:

o H301: Toxic if swallowed.[1][3][5]
e H331: Toxic if inhaled.[1][3][5]

e H400: Very toxic to aquatic life.[1]

e H410: Very toxic to aquatic life with long lasting effects.[1][3]
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Quantitative Safety Data

A summary of the available quantitative data for tetraphenylarsonium chloride is presented
below for easy reference.

Table 1: Physical and Chemical :

Property Value

Appearance White powder solid[2]

Molecular Formula C24H20AsCI[1]

Molecular Weight 418.79 g/mol [1]

Melting Point 256 - 259 °C / 492.8 - 498.2 °F[2]
Solubility No data available

Flash Point Not available[1][2]

Autoignition Temperature Not available[1][2]

Table 2: Toxicoloaical

Parameter Value Species

LD50 (Intravenous) 32 mg/kg[5] Mouse

Note: Further comprehensive toxicological data is not readily available. All handling should
proceed with the assumption of high toxicity.

Table 3: Occupational Exposure Limits

Component Limit Agency
Arsenic (as As) 0.5 mg/m3[5] PEL (OSHA)
Arsenic 0.01 mg/m3 TWA[4] ACGIH

Experimental Protocols for Safe Handling
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Adherence to the following protocols is mandatory when working with tetraphenylarsonium

chloride.

Engineering Controls

Ventilation: All work with tetraphenylarsonium chloride, especially handling the solid
powder, must be conducted in a certified chemical fume hood to minimize inhalation
exposure.[2][4] Facilities should be equipped with an eyewash station and a safety shower.

[4]16]

Containment: Use appropriate containment measures to prevent the generation and spread
of dust.[4][6]

Personal Protective Equipment (PPE)

A comprehensive PPE program should be implemented. The following are minimum

requirements:

Eye Protection: Wear chemical safety goggles or glasses with side shields conforming to
OSHA's 29 CFR 1910.133 or European Standard EN166.[2][4][6] A face shield may be
necessary for operations with a higher risk of splashing or dust generation.[3]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat.[3][4][6]
Clothing should be flame-resistant and impervious.[1] All gloves must be inspected before
use.[1]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, a
NIOSH/MSHA or European Standard EN 149 approved full-face respirator with a particulate
filter is required.[1][2]

Handling and Storage Procedures

Handling:

o Wash hands thoroughly after handling.[3][4]

o Avoid contact with skin, eyes, and clothing.[3]
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o Minimize dust generation and accumulation.[4][6]
o Do not eat, drink, or smoke in areas where the chemical is handled.[1][2][3]

o Use non-sparking tools to prevent ignition.[1]

e Storage:
o Store in a tightly closed container.[2][4][6]
o Store in a cool, dry, and well-ventilated area.[1][4][6]
o Store locked up and away from incompatible materials such as oxidizing agents.[1][2]

Emergency and First Aid Procedures

Immediate action is crucial in the event of exposure.

Table 4: First Aid Measures
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Exposure Route

First Aid Protocol

Inhalation

Remove the individual to fresh air immediately.
If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration, but do not
use mouth-to-mouth resuscitation. Seek

immediate medical attention.[1][2][4]

Skin Contact

Immediately flush the skin with plenty of water
for at least 15 minutes while removing
contaminated clothing and shoes. Seek

immediate medical attention.[3][4][6]

Eye Contact

Immediately flush the eyes with plenty of water
for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate
medical attention.[3][4][6]

Ingestion

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth with water
and give 2-4 cupfuls of milk or water. Never give
anything by mouth to an unconscious person.

Seek immediate medical attention.[1][4][6]

Accidental Release Measures

o Spill Cleanup:

o Evacuate personnel from the area.

o Wear appropriate PPE as described in section 3.2.

o Avoid generating dust.[4][6]

o Carefully sweep or vacuum up the spilled material and place it into a suitable, labeled

container for disposal.[4][6]

o Ventilate the area and wash the spill site after material pickup is complete.
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e Environmental Precautions:

o Prevent the material from entering drains, sewers, or waterways, as it is very toxic to
aquatic life.[1][2]

Visualization of Safety Workflow

The following diagram illustrates the logical workflow for the safe handling of

tetraphenylarsonium chloride.
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Caption: Workflow for safe handling of tetraphenylarsonium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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